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Compound of Interest

Compound Name:
N-Benzyl-N-butylpropane-1,3-

diamine

Cat. No.: B3158578 Get Quote

Technical Support Center: N-Benzyl-N-
butylpropane-1,3-diamine
Disclaimer: A specific Material Safety Data Sheet (MSDS) for N-Benzyl-N-butylpropane-1,3-
diamine is not readily available. The following information is extrapolated from structurally

similar compounds, including N-benzylpropane-1,3-diamine and other diamine derivatives. This

guide should be used for informational purposes only. Always conduct a thorough risk

assessment and consult with a qualified safety professional before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-Benzyl-N-butylpropane-1,3-diamine?

Based on data for similar compounds, N-Benzyl-N-butylpropane-1,3-diamine is expected to

be corrosive and cause severe skin burns and eye damage.[1][2] It may also be harmful if

swallowed or inhaled, causing irritation to the respiratory tract.[3][4]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

Wear appropriate protective gloves, clothing, and eye/face protection.[2][5][6] Specifically,

chemical safety goggles or a face shield that meets OSHA's 29 CFR 1910.133 or European

Standard EN166 regulations are recommended.[5][7] A NIOSH/MSHA or European Standard
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EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is

experienced.[3][5]

Q3: How should I properly store N-Benzyl-N-butylpropane-1,3-diamine?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[5][8] It

should be stored locked up and away from incompatible materials such as strong oxidizing

agents and strong acids.[5]

Q4: What are the known physical and chemical properties?

Since specific data for N-Benzyl-N-butylpropane-1,3-diamine is unavailable, the table below

summarizes data for the closely related compound, N-benzylpropane-1,3-diamine.

Property Value Source Compound

Molecular Formula C10H16N2
N-benzylpropane-1,3-

diamine[1][9]

Molar Mass 164.25 g/mol
N-benzylpropane-1,3-

diamine[1][9]

Appearance Colorless liquid or solid
N-benzylpropane-1,3-

diamine[9]

Boiling Point 102°C / 1 mmHg
N-benzylpropane-1,3-

diamine[9]

Density 0.979 g/cm³ (Predicted)
N-benzylpropane-1,3-

diamine[9]

Troubleshooting Guides
Handling Spills
Issue: I have spilled N-Benzyl-N-butylpropane-1,3-diamine in the lab. What should I do?

Solution:
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Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.[6][8]

Personal Protection: Before attempting cleanup, don appropriate PPE, including a respirator,

chemical-resistant gloves, and safety goggles.[8]

Containment: For liquid spills, use an inert absorbent material like sand, dry lime, or soda

ash to contain the spill.[3] Do not let the product enter drains.[6]

Cleanup: Carefully collect the absorbed material and place it into a suitable, closed container

for disposal.[3][5]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the waste in accordance with local, regional, and national hazardous

waste regulations.[5][6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/aldrich/404810?userType=undefined
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202755/Benzyl_ether.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202755/Benzyl_ether.pdf
https://pim-resources.coleparmer.com/sds/43063.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/404810?userType=undefined
https://pim-resources.coleparmer.com/sds/43063.pdf
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/404810?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate
Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for N-Benzyl-N-butylpropane-1,3-diamine.

First Aid Measures
Issue: A researcher has been exposed to N-Benzyl-N-butylpropane-1,3-diamine. What are

the first aid procedures?
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Solution:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[5][6]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[5][6] Wash contaminated clothing

before reuse.[5][6]

Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable

for breathing. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.

Seek immediate medical attention.[3][5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[5][6]

Experimental Protocols
General Handling Protocol
This protocol provides a general guideline for handling N-Benzyl-N-butylpropane-1,3-diamine
in a laboratory setting.

Risk Assessment: Before starting any experiment, perform a comprehensive risk

assessment for the planned procedure.

Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.[5] Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE): Wear the following PPE:

Chemical-resistant gloves (inspect before use).[8]

Safety goggles or face shield.

Lab coat.
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Closed-toe shoes.

Dispensing: When transferring the chemical, do so carefully to avoid splashing or creating

aerosols. Use non-sparking tools.[2]

Heating: If heating is required, avoid excess heat.[5]

Waste Disposal: Dispose of all waste containing the chemical in a designated hazardous

waste container.

Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in the

laboratory.
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Caption: General Handling Workflow for Diamine Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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